Cas no 260-42-4 ()

260-42-4 structure
structure
Product Name:
CAS No:260-42-4
MF:C13H10O
MW:182.217903614044
CID:2838202
PubChem ID:22983284
Update Time:2025-04-21

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C13H10O/c1-2-5-11-9-13-12(6-3-7-14-13)8-10(11)4-1/h1-6,8-9H,7H2
    • InChI Key: WHFSBRHJIWVCDM-UHFFFAOYSA-N
    • SMILES: O1CC=CC2C=C3C=CC=CC3=CC1=2

Computed Properties

  • Exact Mass: 182.073164938g/mol
  • Monoisotopic Mass: 182.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų
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